Cas no 19093-34-6 (2-(METHYLSULFINYL)BENZENECARBOXYLIC ACID)

2-(Methylsulfinyl)benzenecarboxylic acid is a sulfinyl-substituted aromatic carboxylic acid characterized by its unique chemical structure, which combines a sulfinyl group (–S(=O)–) with a carboxylic acid moiety on a benzene ring. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as an intermediate in the preparation of biologically active molecules. The sulfinyl group enhances reactivity and stereochemical control in certain transformations, while the carboxylic acid functionality allows for further derivatization. Its stability under standard conditions and compatibility with various reaction conditions make it a versatile building block for specialized chemical applications.

2-(METHYLSULFINYL)BENZENECARBOXYLIC ACID structure

19093-34-6 structure

Product Name:2-(METHYLSULFINYL)BENZENECARBOXYLIC ACID

CAS No:19093-34-6

MF:C₈H₈O₃S

MW:184.212321281433

MDL:MFCD01936003

CID:88036

PubChem ID:320058

Update Time:2025-06-07

2-(METHYLSULFINYL)BENZENECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

- 2-(METHYLSULFINYL)BENZENECARBOXYLIC ACID
- 2-(METHYLSULFINYL)BENZOIC ACID
- 2-methylsulfinylbenzoic acid
- 2-methanesulfinyl-benzoic acid
- 2-Methansulfinyl-benzoesaeure
- 2-Methylsulfin-benzoesaeure
- 2-methylsulfinyl-benzoic acid
- Benzoic acid,2-(methylsulfinyl)
- o-(Methylsulfinyl)benzoic acid
- 2-(Methylsulphinyl)benzoic acid
- 2-(Methylsulfinyl)benzoic carboxylic acid
- NSC-266227
- SCHEMBL3308292
- DTXSID40313101
- AT22895
- CS-0449421
- AKOS000118351
- JVYFTEBQXOBPAB-UHFFFAOYSA-N
- 5L-554S
- 2-(methylsulfinyl)benzoicacid
- o-Carboxyphenyl methyl sulfoxide
- Benzoic acid, o-(methylsulfinyl)-
- MFCD01936003
- A911791
- 19093-34-6
- (-)-o-carboxyphenyl methyl sulfoxide
- J-506466
- 2-methanesulfinylbenzoic acid
- 2-(methylsulfinyl)benzenecarboxylic acid, AldrichCPR
- 2-(Methanesulfinyl)benzoic acid
- FT-0680454
- Benzoic acid, 2-(methylsulfinyl)-
- 2-(METHYLSULFINYL)BENZENECARBOXYLICACID
- NSC266227
- EN300-13889
- DA-27648
- MDL： MFCD01936003
- Inchi： 1S/C8H8O3S/c1-12(11)7-5-3-2-4-6(7)8(9)10/h2-5H,1H3,(H,9,10)
- InChI Key： JVYFTEBQXOBPAB-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC=CC=1C(=O)O)=O

Computed Properties

Exact Mass: 184.01900
Monoisotopic Mass: 184.019
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.6A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.6

Experimental Properties

Color/Form: Uncertain
Density: 1.4±0.1 g/cm3
Melting Point: 166-170°C
Boiling Point: 408.7±28.0 °C at 760 mmHg
Flash Point: 201.0±24.0 °C
Refractive Index: 1.648
PSA: 73.58000
LogP: 1.98790
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Solubility: Uncertain

2-(METHYLSULFINYL)BENZENECARBOXYLIC ACID Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 22-41
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
HazardClass：IRRITANT

2-(METHYLSULFINYL)BENZENECARBOXYLIC ACID Pricemore >>

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